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Compound of Interest

1-(Pyridin-2-yl)cyclopropan-1-
Compound Name:
olhydrochloride

Cat. No.: B13580774

Get Quote

\ J

Synthesis & Sample Context

To ensure accurate spectroscopic interpretation, the origin of the sample must be verified.[1]
This compound is typically synthesized via the Kulinkovich hydroxycyclopropanation, a
titanium-catalyzed reaction of ethyl magnesium bromide with ethyl 2-picolinate.[1]

+ Reagents: Ethyl 2-picolinate, EtMgBr (3-4 equiv), Ti(OiPr)4 (catalytic, 5-10 mol%o).[1]

o Key Impurities: 2-Acetylpyridine (from incomplete reaction or ring opening), unreacted ester,
or ring-opened ketones (1-(pyridin-2-yl)propan-1-one).[1]

e Physical State: Typically a viscous yellowish oil or low-melting solid.[1]

Nuclear Magnetic Resonance (NMR) Analysis[1][2]

[3][4]
N1H NMR Spectroscopy (Proton)
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The “1H NMR spectrum in CDCI3 is characterized by two distinct regions: the deshielded
aromatic pyridine protons and the highly shielded cyclopropane methylene protons.[1]
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Chemical Shift
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the pyridine ring.
[1]

Expert Insight:

o Cyclopropane Anisotropy: The cyclopropane protons appear as two multiplets (AA'BB'
system) due to the lack of free rotation of the rigid ring, making the "upper" and "lower" face
protons chemically equivalent but magnetically non-equivalent if the pyridine ring adopts a
preferred conformation (often perpendicular to the cyclopropane plane to minimize steric
clash).[1]

o Pyridine Shift: The H-6 proton is the diagnostic handle for the pyridine ring integrity.[1] If this
signal shifts upfield significantly, suspect reduction of the pyridine ring.[1]

N13C NMR Spectroscopy (Carbon-13)

The "13C spectrum confirms the quaternary center and the unique high-field cyclopropane
carbons.[1]

Chemical Shift (

Carbon Type Assighment
» Ppm)

C-2' (Ipso).[1] Quaternary,
Aromatic (C=N) 160.0 — 162.0 (Ipso) [11 Q Y

attached to cyclopropane.[1][2]
Aromatic (CH) 147.0 - 149.0 C-6'.[1] Alpha to Nitrogen.[1][3]
Aromatic (CH) 136.0 — 137.0 C-4'[1]
Aromatic (CH) 121.0-123.0 C-5'.[1]
Aromatic (CH) 119.0-120.0 C-3'.[1]

C-1.[1] The quaternary
Quaternary (C-OH) 58.0 - 65.0

cyclopropanol carbon.[1]

C-2, C-3.[1] Cyclopropane
Aliphatic (CH2) 15.0-19.0 methylenes.[1] Characteristic

high field.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://www.chemscene.com/product/138836-00-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://patents.google.com/patent/WO2012024404A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopyranil
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13580774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Infrared Spectroscopy (IR)

IR analysis is useful for confirming the presence of the hydroxyl group and the integrity of the
heteroaromatic system.[1]

O-H Stretch:3200 — 3450 cm”-1” (Broad).[1] Indicates the tertiary alcohol.[1]
e C-H Stretch (Aromatic):3050 — 3100 cm”-17.[1] Weak.

e C-H Stretch (Cyclopropyl):3000 — 3020 cm”-17.[1] Characteristic "strained" C-H vibration,
often appearing as a shoulder or distinct peak just above 3000 cm”-1/.[1]

e Pyridine Ring Breathing:1590, 1570, 1470, 1435 cm”-17.[1] The pair at ~1590/1570 is
diagnostic for the pyridine ring.[1]

e C-O Stretch:1050 — 1150 cm”-1/.[1] Strong band for tertiary alcohol.[1]

Mass Spectrometry (MS)[1]

e Molecular Formula: C8HINO[1]
e Molecular Weight: 135.16 g/mol [1]
« lonization Mode: EI (70 eV) or ESI (+)

Fragmentation Pattern (El):

Molecular lon (M*+"):m/z 135. Usually distinct for stable cyclopropanols.[1]

e Loss of Ethylene (M - 28):m/z 107. A characteristic rearrangement of cyclopropanols
(McLafferty-like or ring opening) to form the pyridyl ketone radical cation [Py-CO-CH3]"+" or
Py-C(OH)=CH2.[1]

e Loss of Hydrogen (M - 1):m/z 134. Formation of the oxonium ion.[1]

Pyridyl Cation:m/z 78 (Pyridine ring) or m/z 79.[1]

Structural & Fragmentation Diagrams
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Structure and Numbering

Pyridine C2'-C1 bond Cc1 Cyclopropane

(Quaternary) . | Ring

Click to download full resolution via product page

Ring

Caption: Connectivity of 1-(Pyridin-2-yl)cyclopropan-1-ol showing the quaternary center linking
the heterocycle and the strained ring.[1]

Proposed MS Fragmentation Pathway
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Caption: Primary fragmentation pathway in Electron Impact (EI) mass spectrometry involving
the characteristic loss of ethylene from the cyclopropane ring.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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